Gluconasturtiin Potassium Salt
Description
Gluconasturtiin Potassium Salt, also known as 2-Phenylethylglucosinolate potassium salt, is a glucosinolate natural compound found in many pungent plants . It has the empirical formula C15H20KNO9S2 and a molecular weight of 461.55 . It is a potential anti-inflammatory and anticancer agent .
Molecular Structure Analysis
The molecular structure of Gluconasturtiin Potassium Salt is represented by the empirical formula C15H20KNO9S2 . The exact structural diagram is not provided in the search results.Mechanism of Action
Gluconasturtiin, a glucosinolate present in watercress, is hydrolysed by myrosinase to form gluconasturtiin-isothiocyanate (GNST-ITC), which has potential chemopreventive effects . GNST-ITC inhibited cell proliferation in both human hepatocarcinoma (HepG2) and human breast adenocarcinoma (MCF-7) cells . It induced a time-dependent G2/M phase arrest, with reduction of 82% and 93% in HepG2 and MCF-7 cell lines, respectively .
Safety and Hazards
Gluconasturtiin Potassium Salt may cause an allergic skin reaction (H317) . Precautionary measures include avoiding breathing dust, ensuring adequate ventilation, and wearing protective gloves . Contaminated work clothing must not be allowed out of the workplace . If it comes into contact with skin, it should be washed off with soap and plenty of water .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Gluconasturtiin Potassium Salt involves the reaction of gluconasturtiin with potassium hydroxide in an aqueous solution.", "Starting Materials": [ "Gluconasturtiin", "Potassium Hydroxide", "Water" ], "Reaction": [ "Dissolve gluconasturtiin in water", "Add potassium hydroxide to the solution", "Heat the mixture to 60-70°C and stir for 2-3 hours", "Cool the mixture and filter the precipitated Gluconasturtiin Potassium Salt", "Wash the salt with water and dry in a vacuum oven" ] } | |
CAS RN |
1454839-39-4 |
Molecular Formula |
C₁₅H₂₀KNO₉S₂ |
Molecular Weight |
461.55 |
Origin of Product |
United States |
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